Cas no 145194-49-6 (3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-hydroxyethyl ester (9CI))

3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-hydroxyethyl ester (9CI) structure
145194-49-6 structure
Product Name:3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-hydroxyethyl ester (9CI)
CAS No:145194-49-6
MF:C21H27N2O8P
MW:466.421447038651
CID:177781
PubChem ID:3072941
Update Time:2025-04-19

3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-hydroxyethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-hydroxyethyl ester (9CI)
    • 2-hydroxyethyl 5-(5,5-dimethyl-2-oxo-1,3,2λ<sup>5</sup>-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
    • 3-Pyridinecarboxylicacid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,2-
    • 145194-49-6
    • 2-Hydroxyethyl 5-(5,5-dimethyl-2-oxo-1,3,2lambda~5~-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
    • DTXSID70932526
    • 3-Pyridinecarboxylic acid, 1,4-dihydro-2,6-dimethyl-5-(5,5-dimethyl-1,3,2-dioxaphosphorinan-2-yl)-4-(3-nitrophenyl)-, 2-hydroxyethyl ester, P-oxide
    • Inchi: 1S/C21H27N2O8P/c1-13-17(20(25)29-9-8-24)18(15-6-5-7-16(10-15)23(26)27)19(14(2)22-13)32(28)30-11-21(3,4)12-31-32/h5-7,10,18,22,24H,8-9,11-12H2,1-4H3
    • InChI Key: JXJPWXHQYJJLNA-UHFFFAOYSA-N
    • SMILES: P1(C2=C(C)NC(C)=C(C(=O)OCCO)C2C2C=CC=C(C=2)[N+](=O)[O-])(=O)OCC(C)(C)CO1

Computed Properties

  • Exact Mass: 466.15061
  • Monoisotopic Mass: 466.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 862
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 608.2°Cat760mmHg
  • Flash Point: 321.6°C
  • Refractive Index: 1.584
  • PSA: 137.23
  • LogP: 4.44070
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